3,6,6,11,11,18,18,21-octamethyl-5,7,10,12-tetraoxahexacyclo[14.5.1.01,8.04,8.09,14.017,19]docosa-2,14-dien-22-one

Specification

• CAS No.: 77573-44-5
• Molecular Formula: C26H36O5
• Molecular Weight: 428.6 g/mol
• IUPAC Name: 3,6,6,11,11,18,18,21-octamethyl-5,7,10,12-tetraoxahexacyclo[14.5.1.01,8.04,8.09,14.017,19]docosa-2,14-dien-22-one
• Standard InChI: InChI=1S/C26H36O5/c1-13-11-25-14(2)9-17-18(22(17,3)4)16(19(25)27)10-15-12-28-23(5,6)30-21(15)26(25)20(13)29-24(7,8)31-26/h10-11,14,16-18,20-21H,9,12H2,1-8H3
• Standard InChI Key: JOKBBQPBIIZMJV-UHFFFAOYSA-N
• SMILES: CC1CC2C(C2(C)C)C3C=C4COC(OC4C56C1(C3=O)C=C(C5OC(O6)(C)C)C)(C)C
• Canonical SMILES: CC1CC2C(C2(C)C)C3C=C4COC(OC4C56C1(C3=O)C=C(C5OC(O6)(C)C)C)(C)C

Introduction

The compound 3,6,6,11,11,18,18,21-octamethyl-5,7,10,12-tetraoxahexacyclo[14.5.1.01,8.04,8.09,14.017,19]docosa-2,14-dien-22-one is a complex organic molecule belonging to the class of polycyclic compounds. These compounds are characterized by their multiple interconnected rings and diverse structural features, which often contribute to their unique properties and potential applications in various scientific fields.

Key Features:

• Molecular Structure: The compound features a complex arrangement of carbon and oxygen atoms, with multiple rings and functional groups.

• Classification: It is classified under natural products, which may be derived from biological sources or synthesized in laboratory settings.

• Potential Applications: Its intricate structure suggests potential applications in medicinal chemistry and materials science.

Synthesis Methodologies:

Methodology	Description
Condensation Reactions	Involves the combination of two molecules with the loss of a small molecule, often water or methanol.
Cyclization Reactions	Forms rings within the molecule, which can be crucial for creating the polycyclic structure.
Functional Group Transformations	Involves changing one functional group into another to achieve the desired molecular structure.

Biological and Medicinal Significance

Research into similar compounds has shown that structural features such as stereochemistry play a crucial role in determining biological activity. This suggests that the compound could have potential applications in medicinal chemistry, particularly in drug development.

Biological Activity:

• Cell Signaling: Compounds with similar structures are studied for their role in cell signaling pathways, which could lead to insights into therapeutic applications.

• Pharmacological Effects: The unique structure of the compound might allow it to interact with specific biological targets, influencing pharmacological effects.

Research Findings and Applications

The compound's potential applications span several scientific fields, including medicinal chemistry and materials science. Its complex structure and unique properties make it an interesting subject for further research.

Research Directions:

Field	Potential Applications
Medicinal Chemistry	Drug development, particularly for targeting specific biological pathways.
Materials Science	Development of new materials with unique properties, such as optical or electrical properties.

Data Table: Molecular Information

Parameter	Value
Molecular Formula	C26H38O4
Molecular Weight	Approximately 414 g/mol
Stereochemistry	Critical for biological activity and chemical properties